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Compound of Interest

Compound Name: Galaxolidone

CAS No.: 507442-49-1

Cat. No.: B590820

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental persistence of the polycyclic

musk fragrance ingredient Galaxolide (HHCB) and its primary transformation product,

Galaxolidone (HHCB-lactone). The information presented is based on experimental data from

scientific literature and regulatory assessments, offering insights into the biodegradability,

bioaccumulation potential, and environmental half-life of these two compounds.

Quantitative Data Summary
The following table summarizes the key quantitative data related to the environmental

persistence of Galaxolide and Galaxolidone.
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Parameter Galaxolide (HHCB)
Galaxolidone
(HHCB-lactone)

References

Biodegradability

(Ready)

Not readily

biodegradable (0%

CO2 evolution in 28

days, OECD 301B)

Data not available, but

suggested to be more

persistent than

Galaxolide.

[1][2]

Half-life in River Water
33–100 hours

(primary degradation)

Degrades more slowly

than Galaxolide.
[1]

Half-life in Soil
95–239 days (primary

degradation)
Data not available [1]

Half-life in Sediment
79 days (primary

degradation)
Data not available [1]

Bioconcentration

Factor (BCF) in fish
1584–1660 L/kg wwt

Expected to have

lower bioaccumulation

potential due to higher

polarity.

[1]

Log Kow (Octanol-

Water Partition

Coefficient)

5.3 - 5.9
More polar than

Galaxolide.
[1]

Predicted No-Effect

Concentration (PNEC)

for aquatic

environment

2.14 µg/L 18.4 µg/L [3]

Environmental Persistence Profile
Galaxolide is characterized by its persistence in the environment.[1] Standard ready

biodegradability tests, such as the OECD 301B, have shown that it is not readily

biodegradable, with no significant mineralization to carbon dioxide observed over a 28-day

period.[1][2] However, Galaxolide does undergo primary degradation in various environmental

compartments, transforming into metabolites that are more polar.[1] The primary and most

stable of these degradation products is Galaxolidone.[4]
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While quantitative data on the environmental persistence of Galaxolidone is limited, studies

suggest that it degrades more slowly than its parent compound, Galaxolide.[1] Despite this,

Galaxolidone is considered to pose a lower ecological risk, as indicated by its significantly

higher Predicted No-Effect Concentration (PNEC) for the aquatic environment compared to

Galaxolide.[3] This is likely due to its increased polarity, which is expected to result in a lower

potential for bioaccumulation.[1]

Experimental Protocols
The data presented in this guide are primarily derived from studies conducted following

standardized Organisation for Economic Co-operation and Development (OECD) guidelines.

OECD Guideline 301B: Ready Biodegradability – CO₂
Evolution Test
This test is designed to evaluate the potential for a chemical to be rapidly biodegraded by

aerobic microorganisms.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with activated sludge from a sewage treatment plant and incubated under aerobic conditions

in the dark or diffuse light for 28 days. The degradation is followed by the measurement of

the amount of carbon dioxide produced.[5][6]

Test Substance Concentration: Typically 10-20 mg of the test substance per liter of medium.

[5]

Inoculum: Activated sludge from a domestic wastewater treatment plant, not adapted to the

test substance.

Test Duration: 28 days.[5][6]

Measurement: The amount of CO₂ evolved is measured at regular intervals and is expressed

as a percentage of the theoretical maximum CO₂ (ThCO₂) that could be produced from the

amount of test substance added.

Pass Criteria for Ready Biodegradability: A substance is considered readily biodegradable if

it reaches a biodegradation level of >60% of the ThCO₂ within a 10-day window during the
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28-day test period.[6] In the case of Galaxolide, 0% CO₂ evolution was observed after 28

days, leading to its classification as not readily biodegradable.[1][2]

OECD Guideline 305: Bioaccumulation in Fish: Aqueous
and Dietary Exposure
This guideline describes procedures for characterizing the bioconcentration potential of

chemicals in fish.

Principle: Fish are exposed to the test substance in water (aqueous exposure) or through

their diet for a defined period (uptake phase), followed by a period in a clean environment

(depuration phase) to measure the elimination of the substance.[7][8]

Test Organism: Commonly used species include Zebrafish (Danio rerio), Bluegill Sunfish

(Lepomis macrochirus), and Rainbow Trout (Oncorhynchus mykiss).[8] The principal

bioconcentration study for Galaxolide used Lepomis macrochirus.[1]

Uptake Phase: Fish are exposed to a constant, sublethal concentration of the test substance

in the water. The duration is typically 28 days, or until a steady state concentration in the fish

is reached.[7][9]

Depuration Phase: After the uptake phase, the fish are transferred to a medium free of the

test substance. The decline in the concentration of the substance in the fish is monitored

over time.[7][9]

Measurement: The concentration of the test substance in the fish tissue and in the water is

measured at various time points during both phases.

Endpoint: The bioconcentration factor (BCF) is calculated as the ratio of the concentration of

the test substance in the fish to its concentration in the water at steady state. For Galaxolide,

BCF values in the range of 1584 to 1660 L/kg have been reported.[1]

Logical Relationship Diagram
The following diagram illustrates the environmental fate and persistence relationship between

Galaxolide and Galaxolidone.
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Caption: Environmental fate of Galaxolide and Galaxolidone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. industrialchemicals.gov.au [industrialchemicals.gov.au]

2. Galaxolide | C18H26O | CID 91497 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Ecological risk of galaxolide and its transformation product galaxolidone: evidence from
the literature and a case study in Guangzhou waterways - Environmental Science:
Processes & Impacts (RSC Publishing) [pubs.rsc.org]

4. rosal.web.uah.es [rosal.web.uah.es]

5. microbe-investigations.com [microbe-investigations.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b590820/docs?utm_src=pdf-body-img#galaxolidone-vs-galaxolide-a-comparative-guide-to-environmental-persistence
https://www.benchchem.com/product/b590820/docs?utm_src=pdf-body#galaxolidone-vs-galaxolide-a-comparative-guide-to-environmental-persistence
https://www.benchchem.com/product/b590820?utm_src=pdf-custom-synthesis#bc-rfq
https://www.industrialchemicals.gov.au/sites/default/files/2021-09/EVA00039%20-%20Evaluation%20Statement%20-%2014%20September%202021%20%5B833%20KB%5D.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Galaxolide
https://pubs.rsc.org/en/content/articlelanding/2023/em/d3em00139c
https://pubs.rsc.org/en/content/articlelanding/2023/em/d3em00139c
https://pubs.rsc.org/en/content/articlelanding/2023/em/d3em00139c
https://rosal.web.uah.es/pub/Investigation%20of%20galaxolide%20degradation%20products%20generated%20under%20oxidative%20and%20irradiation%20processes.pdf
https://microbe-investigations.com/oecd-301b-biodegradation-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. oecd.org [oecd.org]

7. OECD 305 - Bioaccumulation in Fish: Aqueous and Dietary Exposure - Situ Biosciences
[situbiosciences.com]

8. OECD 305: Bioaccumulation in Fish | ibacon GmbH [ibacon.com]

9. downloads.regulations.gov [downloads.regulations.gov]

To cite this document: BenchChem. [Galaxolidone vs. Galaxolide: A Comparative Guide to
Environmental Persistence]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590820/docs#galaxolidone-vs-galaxolide-a-
comparative-guide-to-environmental-persistence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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